Cas no 1018894-89-7 (4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine)
1018894-89-7 structure
Product Name:4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine
CAS No:1018894-89-7
MF:C12H13N3O
MW:215.251122236252
CID:2143138
Update Time:2023-08-04
4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
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- 4-(pyridin-4-ylmethoxy)benzene-1,2-diamine
- NSMDNSWYYJNBOZ-UHFFFAOYSA-N
- 4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine
-
- Inchi: 1S/C12H13N3O/c13-11-2-1-10(7-12(11)14)16-8-9-3-5-15-6-4-9/h1-7H,8,13-14H2
- InChI Key: NSMDNSWYYJNBOZ-UHFFFAOYSA-N
- SMILES: O(CC1C=CN=CC=1)C1=CC=C(C(=C1)N)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- Topological Polar Surface Area: 74.2
4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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